Cas no 2229441-03-4 ([2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine)

• Product Name: [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine
• CAS No: 2229441-03-4
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5971326
• PubChem ID: 165615049
• Update Time: 2025-06-13

[2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(3,3-dimethylcyclopentyl)propan-2-yl](methyl)amine
• 2229441-03-4
• EN300-1813953
• [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine

• Inchi： 1S/C11H23N/c1-10(2)7-6-9(8-10)11(3,4)12-5/h9,12H,6-8H2,1-5H3
• InChI Key： SLDUWIKHMROGMP-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine

Comprehensive Overview of [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine (CAS No. 2229441-03-4)

The compound [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine (CAS No. 2229441-03-4) is a specialized organic amine with a unique structural framework. Its molecular architecture, featuring a 3,3-dimethylcyclopentyl group and a propan-2-yl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries such as "What is the synthesis pathway for [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine?" and "How does its structure influence reactivity?".

In recent years, the demand for tailor-made amines like [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine has surged due to their versatility in drug discovery and material science. Researchers often search for "novel amine derivatives" or "cyclopentyl-based amines" to explore their potential in modulating biological activity. The steric hindrance introduced by the dimethylcyclopentyl moiety in this compound is particularly noteworthy, as it can significantly alter binding affinities in receptor-ligand interactions.

The synthesis of CAS No. 2229441-03-4 typically involves multi-step organic reactions, including alkylation and reductive amination. A frequently asked question is, "What are the optimal conditions for synthesizing [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine?" Answering this requires a deep dive into solvent selection, catalyst efficiency, and temperature control—key factors that impact yield and purity. Green chemistry principles are increasingly applied here, aligning with the trend toward sustainable synthesis methods.

From an application standpoint, [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine is explored for its role in bioactive molecule design. Its lipophilic character, attributed to the cyclopentyl ring, enhances membrane permeability, a critical feature in CNS-targeting drugs. Queries like "How does lipophilicity affect drug delivery?" or "What are the pharmacokinetic properties of dimethylcyclopentyl amines?" highlight user interest in structure-activity relationships (SAR).

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and mass spectrometry. Users often seek information on "CAS No. 2229441-03-4 spectral data" or "HPLC purification methods for tertiary amines," underscoring the need for precise analytical protocols. The compound’s stability under various pH conditions is another hot topic, especially for formulators optimizing shelf life.

In conclusion, [2-(3,3-Dimethylcyclopentyl)propan-2-yl](methyl)amine represents a compelling case study in modern organic chemistry. Its structural nuances and broad applicability resonate with trends like fragment-based drug design and computational molecular modeling. By addressing high-search-volume questions and integrating SEO-friendly terms like "cyclopentyl amine synthesis" or "methylamine derivatives applications," this overview bridges scientific rigor with user-centric readability.